Cas no 41153-30-4 ((S)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid
• CAS No: 41153-30-4
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• MDL: MFCD00079672
• CID: 55367
• PubChem ID: 7020910
• Update Time: 2024-10-29

(S)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-N-BOC-4-Fluorophenylalanine
• Boc-p-fluoro-Phe-OH
• Boc-Phe(4-F)-OH
• N-tert-Butoxycarbonyl-4-fluorophenyl-L-alanine
• Boc-L-4-Fluorophe
• NALPHA-tert-Butoxycarbonyl-3-(4-fluorophenyl)-L-alanine
• Boc-4-Fluoro-Phe-OH
• N-(tert-Butoxycarbonyl)-4-fluoro-L-phenylalanine
• Boc-L-4-Fluorophenylalanine
• Boc-L-Phe(4-F) -OHBoc-4-Fluoro-L-Phenylalanine
• Boc-L-Phe(4-F)-OH
• (2S)-3-(4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• N-Boc-4-fluoro-L-phenylalanine
• Boc-4-Fluoro-L-Phe-OH
• tert-Butoxycarbonyl-L-4-fluorophenylalanine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid

• MDL： MFCD00079672
• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： RCXSXRAUMLKRRL-NSHDSACASA-N
• SMILES： FC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12200
• Monoisotopic Mass: 283.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.1918 (estimate)
• Melting Point: 83-86 °C
• Boiling Point: 431.2℃ at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.517
• PSA: 75.63000
• LogP: 2.73700
• Solubility: Not determined
• Specific Rotation: 8 º (c=1,MeOH)

(S)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters